2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene

• IUPAC Name: 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene
• InChI: InChI=1S/C17H18ClNO5/c1-22-14-5-7-15(8-6-14)23-10-2-3-11-24-17-9-4-13(19(20)21)12-16(17)18/h4-9,12H,2-3,10-11H2,1H3
• InChI Key: ZXVJFYQMQBIVCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCCOC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C17H18ClNO5
• Molecular Weight: 351.8 g/mol

Description

2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene, also known as GW501516, is a synthetic drug that has gained significant attention in the scientific community due to its potential applications in various fields. It belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists and is known for its ability to enhance endurance and fat burning.

Mechanism of Action

2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene works by activating PPARδ, a nuclear receptor that regulates gene expression involved in energy metabolism and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in enhanced endurance and fat burning.
Biochemical and Physiological Effects:
2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene has been shown to have several biochemical and physiological effects, including increased endurance, improved lipid metabolism, reduced inflammation, and enhanced muscle recovery. It has also been shown to improve insulin sensitivity and glucose uptake in skeletal muscle, which may have implications for the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene in lab experiments is its ability to enhance endurance and fat burning, which can be useful for studying the effects of exercise and metabolism on various physiological systems. However, its potential for abuse as a performance-enhancing drug and lack of long-term safety data are significant limitations.

Future Directions

There are several potential future directions for research on 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene, including:
1. Further investigation of its potential therapeutic applications in cardiovascular disease and cancer.
2. Development of safer and more effective PPARδ agonists with fewer side effects.
3. Study of the long-term safety and efficacy of 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene in humans.
4. Investigation of the effects of 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene on other physiological systems, such as the immune system and the gut microbiome.
5. Development of 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene analogs with improved pharmacokinetic properties and selectivity for PPARδ.

Scientific Research Applications

2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene has been extensively studied for its potential applications in various fields, including sports medicine, cardiovascular disease, and cancer research. In sports medicine, it has been shown to enhance endurance and improve muscle recovery, making it a popular performance-enhancing drug among athletes.
In cardiovascular disease research, 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene has been found to improve lipid metabolism and reduce inflammation, which may have therapeutic implications for conditions such as atherosclerosis and heart failure.
In cancer research, 2-chloro-1-[4-(4-methoxyphenoxy)butoxy]-4-nitrobenzene has shown promise as a potential treatment for certain types of cancer, including colon and breast cancer, by inhibiting cancer cell growth and inducing apoptosis.